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Compound of Interest

Compound Name: Bis(2-chloroethoxy)methane

Cat. No.: B104836 Get Quote

Essential Safety and Handling Guide for Bis(2-
chloroethoxy)methane
Topic: Personal Protective Equipment for Handling Bis(2-chloroethoxy)methane

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

Hazard Identification and Immediate Precautions
Bis(2-chloroethoxy)methane is a hazardous chemical that requires strict safety protocols.[1]

It is classified as toxic if swallowed and may cause significant health damage upon skin contact

or inhalation.[1][2] The substance is also considered a combustible liquid and can produce

poisonous gases, including hydrogen chloride and phosgene, in a fire.[1][3]

Core Hazards:

Acute Toxicity (Oral): Toxic if swallowed.[1][2] Animal studies suggest ingestion of less than

40 grams could be fatal.[1]
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Skin and Eye Irritation: Causes severe irritation to the skin, eyes, and mucous membranes.

[4] Prolonged contact can lead to serious health damage.[1]

Inhalation Hazard: Inhalation may be harmful.[1][4][5] Vapors can cause respiratory irritation.

[1]

Carcinogenicity: Listed as a suspected carcinogen.[1]

Environmental Hazard: Toxic to aquatic organisms.[1]

Immediate action in case of exposure is critical. For skin contact, immediately wash or shower

to remove the chemical.[3] If inhaled, move to fresh air at once.[4] In case of eye contact, rinse

with plenty of water. If swallowed, seek immediate medical attention.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to prevent all personal contact with Bis(2-
chloroethoxy)methane.[1] The selection of PPE depends on the specifics of the handling

procedure and the potential for exposure.

PPE Selection Summary
The following table summarizes the required PPE for handling Bis(2-chloroethoxy)methane.
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Protection Type Required Equipment
Standard/Specificati

on
Notes

Hand Protection

Chemical-resistant

gloves (e.g., Butyl

rubber, Viton)

EN 374

Nitrile gloves may be

suitable for splash

protection but not for

prolonged contact.

Always check

manufacturer's

compatibility data.[6]

Eye and Face

Protection

Safety goggles and a

face shield
EN 166

Must be worn together

to protect against

splashes.

Body Protection
Chemical-resistant

apron or coveralls

Type 6 (splash

protection) or higher

Work clothes should

be laundered

separately by

informed individuals.

[1][3]

Respiratory Protection

Air-purifying respirator

with appropriate

cartridges or a Self-

Contained Breathing

Apparatus (SCBA)

NIOSH approved

Required when

working outside of a

fume hood or when

vapors/aerosols may

be generated.[7]

Foot Protection
Chemical-resistant,

steel-toed boots
EN 20345

To protect against

spills and falling

objects.

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting appropriate PPE

when handling Bis(2-chloroethoxy)methane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://datasheets.scbt.com/sc-326304.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2971.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/162965
https://www.benchchem.com/product/b104836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Assessment:
Handling Bis(2-chloroethoxy)methane

Engineering Controls:
Is the task performed in a certified fume hood?

Potential for Splash or Aerosol Generation?

Level D PPE:
- Lab coat

- Safety glasses
- Nitrile gloves (double-gloved)

No

Level C PPE:
- Chemical-resistant gloves (e.g., Butyl)

- Safety goggles & face shield
- Chemical-resistant apron/coveralls

Yes

Yes

Add Respiratory Protection:
- Air-purifying respirator with organic vapor cartridges

No

High-Risk Task:
(e.g., large volume, potential for high concentration)

Level B PPE:
- SCBA

- Full chemical-resistant suit

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill of Bis(2-chloroethoxy)methane Occurs

Assess Spill Size

Minor Spill

Small

Major Spill

Large

Don appropriate PPE.
Contain with absorbent material. Evacuate area and alert emergency services.

Collect waste in a sealed, labeled container.

Decontaminate spill area.

Dispose of waste via hazardous waste program.

Restrict access and await trained responders.
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Generate Waste:
(e.g., excess reagent, contaminated PPE)

Segregate Waste:
Isolate from other chemical waste.

Containerize:
Place in a labeled, sealed, and compatible container.

Labeling:
'Hazardous Waste'

'Bis(2-chloroethoxy)methane'

Store in designated satellite accumulation area.

Arrange for pickup by certified hazardous waste handler.

Complete waste manifest documentation.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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